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Compound of Interest

Compound Name: 3-Bromobenzoyl fluoride

CAS No.: 77976-06-8

Cat. No.: B13951395

Get Quote

Executive Summary & Core Properties
3-Bromobenzoyl fluoride (CAS: 77976-06-8) is a meta-substituted acyl fluoride intermediate

used primarily as a fluorinating building block and acylating agent in medicinal chemistry.[1][2]

[3] Unlike its chloride analog, which is susceptible to rapid hydrolysis, the acyl fluoride moiety

offers a unique balance of stability and reactivity, particularly for Friedel-Crafts acylations and

peptide couplings.
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Property Value / Observation Source / Confidence

Physical State Liquid (Colorless Oil)
Experimental Observation [1,

2]

Melting Point < 20 °C (Below Room Temp) Inferred from liquid state at RT

Boiling Point
~224 °C (Predicted @ 760

Torr)
Computed [3]

Density ~1.61 g/cm³ Predicted [3]

Molecular Weight 203.01 g/mol Calculated

Critical Note on Physical State: While some commercial catalogs generically list "solid" as a

placeholder for low-melting derivatives, experimental isolation in peer-reviewed literature

confirms 3-bromobenzoyl fluoride is a colorless oil at ambient conditions [1]. It displays

characteristic spectral signals, including a 19F NMR singlet at δ 19.08 ppm [1].[4]

Synthesis & Preparation Methodologies
The physical state of the final product is heavily influenced by purity. Traces of the starting acid

(solid) can induce crystallization or form a slurry. Two primary pathways are recommended:

Pathway A: Deoxyfluorination (Laboratory Scale)
For high-purity, small-scale isolation, the direct conversion of 3-bromobenzoic acid using

nucleophilic fluorinating reagents (DAST or Deoxo-Fluor) is preferred. This method avoids the

handling of corrosive thionyl chloride.

Reagents: 3-Bromobenzoic acid, DAST (Diethylaminosulfur trifluoride).

Conditions: CH₂Cl₂, Room Temperature, 10 min.
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Yield: ~81% isolated yield.[5]

Observation: Product isolates as a colorless oil after silica gel chromatography (Pentane

eluent) [1].[4]

Pathway B: Halogen Exchange (HALEX) (Scale-Up)
For multigram to kilogram synthesis, the halogen exchange method is cost-effective but

requires phase transfer catalysis to overcome the lattice energy of potassium fluoride.

Precursor: 3-Bromobenzoyl chloride (Liquid, BP 74-75°C @ 0.5 mmHg).

Reagents: Anhydrous KF, 18-Crown-6 (Catalyst), Acetonitrile or Sulfolane.

Mechanism: The chloride is displaced by fluoride via an SN2-type mechanism at the

carbonyl carbon. The driving force is the formation of the strong C-F bond and the

precipitation of KCl.

Synthesis Workflow Diagram
The following diagram illustrates the decision logic and chemical pathways for accessing 3-
Bromobenzoyl fluoride.
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Figure 1: Synthetic pathways for 3-Bromobenzoyl fluoride, highlighting the transition from

solid acid to liquid fluoride.
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Acyl fluorides are generally more stable to hydrolysis than their chloride counterparts due to the

strength of the C-F bond and the poor leaving group ability of fluoride in neutral water.

However, they are still moisture-sensitive.

Self-Validating Storage Protocol
To ensure the integrity of the "colorless oil" state and prevent hydrolysis-induced solidification

(formation of benzoic acid):

Container Material: Store in PTFE (Teflon) or HDPE containers. Glass is acceptable for

short-term storage if strictly anhydrous, but HF generation from hydrolysis can etch glass

over time.

Atmosphere: Blanket with dry Nitrogen or Argon.

Visual Check: The appearance of white crystals in the clear oil indicates hydrolysis

(reversion to 3-bromobenzoic acid).

Purification: If solids appear, dissolve the oil in dry pentane/hexane, filter off the solid acid,

and concentrate the filtrate to recover the pure oil [1].

Spectroscopic Characterization
Validation of the physical state should be confirmed via NMR spectroscopy. The absence of

broad O-H peaks (acid) and the presence of the specific 19F signal confirms the liquid acyl

fluoride.

1H NMR (500 MHz, CDCl₃): δ 8.18 (s, 1H), 7.99 (d, J = 8.0 Hz, 1H), 7.84 (d, J = 8.0 Hz, 1H),

7.42 (t, J = 8.0 Hz, 1H) [1].[4]

19F NMR (376 MHz, CDCl₃): δ 19.08 (s, 1F) [1].[4]

Rf Value: 0.65 (Hexane:Ethyl Acetate = 20:[4]1) [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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